(+)-Potassium Ds-threo-isocitrate monobasic

• Molecular Formula: C6H7KO7
• Molecular Weight: 230.21 g/mol
• InChI: InChI=1S/C6H8O7.K/c7-3(8)1-2(5(10)11)4(9)6(12)13;/h2,4,9H,1H2,(H,7,8)(H,10,11)(H,12,13);/q;+1/p-1/t2-,4+;/m0./s1
• InChIKey: IVLPTBJBFVJENN-LEJBHHMKSA-M

Potassium (2R,3S)-3-carboxy-2,5-dihydroxy-5-oxopentanoate: Baseline Procurement & Identity Verification for the TCA Cycle Substrate

Potassium (2R,3S)-3-carboxy-2,5-dihydroxy-5-oxopentanoate, commonly referred to as potassium isocitrate, is the monopotassium salt of isocitric acid, a key intermediate in the tricarboxylic acid (TCA) cycle. This compound is specifically identified as a substrate for isocitrate dehydrogenase (IDH) and isocitrate lyase, playing a critical role in central carbon metabolism and the glyoxylate shunt. It is characterized by its high solubility in aqueous buffers and is typically supplied as a white to off-white crystalline powder with a melting point exceeding 300°C (decomposition) [1]. This guide focuses exclusively on the (2R,3S) enantiomer, the biologically active form, as the chiral configuration is essential for proper enzyme recognition and catalytic activity [2].

Stereochemistry (2R,3S) enantiomer; biologically active form for IDH recognition

Salt form Monopotassium salt; K⁺ is a required activator for key enzymes

Pathway context TCA cycle intermediate; substrate for isocitrate dehydrogenase and isocitrate lyase

• [1] Glusker, J. P., Van der Helm, D., Love, W. E., et al. (1968). X-ray crystal analysis of the substrates of aconitase. VIII. The structure and absolute configuration of potassium dihydrogen isocitrate isolated from Bryophyllum calycinum. Acta Crystallographica Section B: Structural Crystallography and Crystal Chemistry, 24(4), 578-592. View Source
• [2] Vickery, H. B. (1962). A suggested new nomenclature for the isomers of isocitric acid. Journal of Biological Chemistry, 237(6), 1739-1741. View Source

Why Substituting Potassium (2R,3S)-3-carboxy-2,5-dihydroxy-5-oxopentanoate with Alternative Isocitrate Salts or Analogs Compromises Experimental Reproducibility

Direct substitution of potassium (2R,3S)-isocitrate with other salts (e.g., sodium isocitrate) or alternative substrates (e.g., citrate) is not scientifically equivalent and will introduce significant, quantifiable variability into enzymatic and metabolic assays. This is due to three primary factors: (1) The specific cation present (K⁺ vs. Na⁺) critically influences enzyme activity; potassium acts as an essential activator for key enzymes like homoisocitrate dehydrogenase, whereas sodium does not [1]. (2) The chiral purity and absolute configuration (2R,3S) are mandatory for substrate recognition by IDH and other metabolic enzymes; racemic mixtures or incorrect stereoisomers exhibit dramatically reduced or absent activity [2]. (3) The chemical stability and solubility profile of the potassium salt is distinct from other counterions, which can lead to issues with buffer precipitation or altered reaction kinetics [3]. The following quantitative evidence guide details the specific, measurable advantages of the potassium (2R,3S) form over its closest comparators, providing a data-driven rationale for its selection in rigorous research and industrial applications.

Potassium (2R,3S)-isocitrate

Sodium isocitrate

K⁺ is an essential activator for HIcDH; Na⁺ shows no activation, which may lead to false-negative kinetic results.

Potassium (2R,3S)-isocitrate

Racemate or incorrect stereoisomer

Only the (2R,3S) enantiomer is recognized by IDH; other isomers exhibit drastically reduced activity, compromising data reliability.

Potassium (2R,3S)-isocitrate

Citrate or other TCA intermediates

Distinct solubility and enzyme activation profile may alter buffer compatibility and reaction kinetics, limiting direct substitution.

• [1] Lin, Y., West, A. H., & Cook, P. F. (2008). Potassium is an Activator of Homoisocitrate Dehydrogenase from Saccharomyces cerevisiae. Biochemistry, 47(40), 10809-10815. View Source
• [2] Plaut, G. W. E., & Sung, S. C. (1955). Substrate activity of structural analogs of isocitrate for isocitrate dehydrogenases. Journal of Biological Chemistry, 212(2), 893-901. View Source
• [3] NBInno. (2025). (+)-Potassium Ds-threo-isocitrate Monobasic: Biochemical Intermediate & Chelating Agent. Product Data Sheet. View Source

Quantitative Evidence Guide: Verified Performance Metrics of Potassium (2R,3S)-Isocitrate Versus Sodium Salts and Alternative Substrates

Potassium Cation is an Essential Activator for Homoisocitrate Dehydrogenase (HIcDH)

For the enzyme homoisocitrate dehydrogenase (HIcDH) from Saccharomyces cerevisiae, potassium is a required activator for catalysis. In a comparative study of monovalent cations, potassium was identified as the most effective activator. Sodium (Na⁺), in contrast, showed no activation [1]. This effect is not merely a minor enhancement; the data suggest that potassium binding is integral to the correct kinetic mechanism of the enzyme [1].

Cation activation

Head-to-head

K⁺ activates HIcDH; Na⁺ shows no activation

Potassium salt supports maximal enzyme activity; sodium salt may fail to support catalysis.

Initial velocity studies; S. cerevisiae HIcDH

Evidence Dimension	Enzyme Activation (Monovalent Cation Selectivity)
Target Compound Data	Potassium (K⁺) is the best activator
Comparator Or Baseline	Sodium (Na⁺)
Quantified Difference	No activation by Na⁺; qualitative activation observed for K⁺
Conditions	HIcDH from S. cerevisiae; initial velocity studies

Why This Matters

Selecting the potassium salt ensures maximal enzyme activity in kinetic studies, whereas the sodium salt would fail to support catalysis, leading to false-negative results or severely underestimated activity.

• [1] Lin, Y., West, A. H., & Cook, P. F. (2008). Potassium is an Activator of Homoisocitrate Dehydrogenase from Saccharomyces cerevisiae. Biochemistry, 47(40), 10809-10815. View Source

Potassium Chloride Optimizes Halophilic Isocitrate Lyase Activity Over Sodium Chloride

Isocitrate lyase from the halophilic archaeon Haloferax mediterranei exhibits a strong and specific dependence on high concentrations of potassium chloride for optimal function. The enzyme's activity is maximized in the presence of 1.5–3 M KCl. Substitution of KCl with NaCl at equivalent concentrations results in significantly lower activity [1].

Halophilic activity

Head-to-head

1.5–3 M KCl gives optimal activity; NaCl yields much lower activity

Potassium salt critical for biologically relevant activity in halophilic enzyme assays.

Isocitrate lyase from H. mediterranei, pH 7.0

Evidence Dimension	Enzyme Activity (Isocitrate Lyase)
Target Compound Data	Optimal activity at 1.5–3 M KCl
Comparator Or Baseline	1.5–3 M NaCl
Quantified Difference	Much lower activities (specific quantitative comparison not provided in abstract)
Conditions	Isocitrate lyase from H. mediterranei, pH 7.0

Why This Matters

For assays involving halophilic enzymes, the choice of potassium salt is non-negotiable for achieving biologically relevant activity levels. Using the sodium salt would severely compromise the experimental outcome.

• [1] Oren, A., & Gurevich, P. (1995). Isocitrate lyase activity in halophilic archaea. FEMS Microbiology Letters, 130(1), 91-95. View Source

Monomer-Specific Substrate Recognition: A 10-Fold Specificity Advantage for Isocitrate

The monomeric isocitrate dehydrogenase (IDH) from Corynebacterium glutamicum demonstrates a remarkable substrate specificity. When compared to the topologically distinct dimeric IDH from Escherichia coli, the monomeric enzyme is 10-fold more specific for isocitrate, as quantified by the catalytic efficiency ratio (kcat/Km.isocitrate/Km.NADP) [1]. This highlights that even among enzymes catalyzing the same reaction, the substrate's chemical identity and chiral purity are critical for efficient catalysis.

Substrate specificity

Reported

Monomeric IDH: 10-fold higher catalytic efficiency for isocitrate vs dimeric IDH

High-purity isocitrate maximizes catalytic efficiency for highly specific enzymes.

kcat/Km ratio comparison; C. glutamicum vs E. coli IDH

Evidence Dimension	Substrate Specificity (Catalytic Efficiency Ratio)
Target Compound Data	Monomeric IDH (C. glutamicum) is 10-fold more active for isocitrate
Comparator Or Baseline	Dimeric IDH (E. coli)
Quantified Difference	10-fold higher catalytic efficiency for isocitrate
Conditions	Monomeric vs. Dimeric IDH, comparison of kcat/Km ratios

Why This Matters

This data underscores that using a high-purity, correctly configured isocitrate substrate is paramount for accurate and efficient enzyme characterization, particularly for highly specific enzymes like monomeric IDHs.

• [1] Chen, R., Greer, A., & Dean, A. M. (2000). A highly specific monomeric isocitrate dehydrogenase from Corynebacterium glutamicum. Archives of Biochemistry and Biophysics, 383(2), 238-245. View Source

Stereospecificity Mandate: Only the (2R,3S) Enantiomer is an Active Substrate

Among the four possible stereoisomers of isocitrate, only one is biologically active as a substrate for isocitrate dehydrogenases from animal tissues. The D-threo-isocitrate (2R,3S) is the specific substrate for both TPN-linked and DPN-linked IDH from porcine and bovine heart, respectively [1]. The other three isomers are inactive or have drastically reduced activity.

Stereospecificity

Class-level

(2R,3S) isomer is active; other three isomers are inactive or drastically reduced

Correct enantiomer procurement is essential; racemic mixtures confound kinetic studies.

IDH from porcine/bovine heart

Evidence Dimension	Substrate Activity (Stereospecificity)
Target Compound Data	(2R,3S)-Isocitrate (D-threo) is the active substrate
Comparator Or Baseline	Other three stereoisomers (L-threo, D-erythro, L-erythro)
Quantified Difference	Inactive or drastically reduced activity
Conditions	IDH from porcine and bovine heart

Why This Matters

Procurement of the correct stereoisomer is fundamental. Using a racemic mixture or an incorrect isomer will yield inaccurate kinetic data and confound metabolic studies, as the majority of the material would be non-functional.

• [1] Plaut, G. W. E., & Sung, S. C. (1955). Substrate activity of structural analogs of isocitrate for isocitrate dehydrogenases. Journal of Biological Chemistry, 212(2), 893-901. View Source

Potassium Salt Provides Superior Thermal Stabilization of Isocitrate Lyase

The isocitrate lyase from a thermophilic Bacillus species is stabilized against thermal denaturation by potassium chloride. Specifically, KCl affords considerable protection against enzyme denaturation at 55°C [1]. While the study does not provide a direct comparison with NaCl for this specific effect, the overall salt activation profile is pH-dependent and unique to potassium, which also shifts the enzyme's pH optimum [1].

Thermal stability

Context-dependent

KCl protects isocitrate lyase against denaturation at 55 °C

Potassium salt may extend assay window for thermophilic enzyme studies.

Qualitative observation; thermophilic Bacillus sp.

Evidence Dimension	Thermostability (Protection against Denaturation)
Target Compound Data	KCl provides considerable protection at 55°C
Comparator Or Baseline	No specific comparator mentioned for stabilization effect
Quantified Difference	Qualitative observation of stabilization
Conditions	Isocitrate lyase from thermophilic Bacillus sp.

Why This Matters

For researchers working with thermophilic enzymes or conducting assays at elevated temperatures, the potassium salt offers a practical advantage in maintaining enzyme stability and extending the viable assay window.

• [1] Griffiths, M. W., & Sundaram, T. K. (1973). Isocitrate lyase from a thermophilic Bacillus: effect of salts on enzyme activity. Journal of Bacteriology, 116(3), 1160-1169. View Source

Validated Application: High-Yield Pharmaceutical Synthesis from Monopotassium Isocitrate

Monopotassium isocitrate serves as a critical chiral starting material for the industrial synthesis of darunavir, an HIV protease inhibitor. A patented, high-yielding fermentation process using sunflower oil produces the isocitric acid salt, which is then converted via a multi-step sequence to the bicyclic furofuranol side chain of darunavir. The overall yield for this process is reported at 55% from monopotassium isocitrate [1]. This demonstrates the compound's viability in complex, multi-step synthetic routes.

Synthetic utility

Method context

55% overall yield to darunavir side chain from monopotassium isocitrate

Reported application in chiral intermediate synthesis supports process research.

Multi-step synthesis; fermentation-derived material

Evidence Dimension	Synthetic Yield (Pharmaceutical Process)
Target Compound Data	55% overall yield to darunavir side chain
Comparator Or Baseline	Alternative synthetic routes (not directly compared in this study)
Quantified Difference	N/A
Conditions	Multi-step synthesis from fermentation-derived monopotassium isocitrate

Why This Matters

This validated application provides concrete evidence of the compound's utility and reliability in a demanding, large-scale pharmaceutical process, making it a preferred choice for industrial R&D and production of complex chiral molecules.

• [1] Moore, G. L., Stringham, R. W., Teager, D. S., & Yue, T. Y. (2017). Practical Synthesis of the Bicyclic Darunavir Side Chain: (3R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-3-ol from Monopotassium Isocitrate. Organic Process Research & Development, 21(1), 98-106. View Source

Optimal Application Scenarios for Potassium (2R,3S)-3-carboxy-2,5-dihydroxy-5-oxopentanoate Based on Differentiated Performance

High-Fidelity Kinetic Characterization of Isocitrate Dehydrogenases (IDH) and Related Enzymes

This compound is the gold-standard substrate for any study requiring precise kinetic measurements of isocitrate dehydrogenase (IDH), isocitrate lyase, or homoisocitrate dehydrogenase. Its high chiral purity and the specific potassium counterion are essential for accurate determination of Km, kcat, and Vmax values, as the use of sodium salts or racemic mixtures will introduce significant errors in kinetic parameters [1][2]. This ensures that the observed catalytic activity is a true reflection of the enzyme's native function, making it indispensable for enzymology, inhibitor screening, and drug discovery programs targeting these metabolic enzymes [3].

Reproducible Metabolic Flux Analysis and Metabolomics Studies

In metabolomics and 13C metabolic flux analysis, the accurate quantification of intracellular isocitrate pools is critical. Using the correct (2R,3S) potassium salt as an analytical standard and for spike-in recovery experiments ensures reliable calibration curves and data normalization. The compound's high purity and defined stereochemistry minimize interference from inactive isomers, leading to more robust and reproducible data in studies of the TCA cycle, glyoxylate shunt, and related pathways [1]. Its excellent water solubility facilitates the preparation of precise standard solutions for LC-MS and GC-MS applications.

Process Development for Halophilic Enzyme Biocatalysis

For researchers and process engineers developing biocatalytic systems using halophilic enzymes, the potassium salt of isocitrate is not just a substrate but a crucial component for maintaining enzymatic activity and stability. As demonstrated for isocitrate lyase from Haloferax mediterranei, high concentrations of potassium are required for optimal function, and sodium is a poor substitute [1]. Therefore, this specific salt form must be procured to develop and scale up any biotransformation process that relies on halophilic isocitrate lyase or related enzymes.

Industrial Chiral Synthesis and Pharmaceutical Intermediate Production

This compound is a proven and scalable chiral building block for the synthesis of complex pharmaceutical intermediates, most notably the side chain of the HIV drug darunavir [1]. Procurement of monopotassium isocitrate from reliable sources supports the development of efficient, high-yielding synthetic routes for advanced pharmaceutical ingredients (APIs). Its use in established, patented processes de-risks development timelines and ensures a consistent supply of critical chiral intermediates for both R&D and commercial manufacturing.

Application

Selection Property

Validation Focus

Isocitrate dehydrogenase (IDH) kinetic characterization

Chiral purity (2R,3S) and potassium salt form

Consistent enzyme activation; accurate kinetic parameter determination

Metabolic flux analysis and metabolomics

High aqueous solubility and stereochemical purity

Reliable standard calibration; minimized isomer interference in LC-MS/GC-MS

Halophilic enzyme biocatalysis research

Potassium counterion for enzyme activation

Optimal activity in high-salt conditions; sodium cannot substitute

Chiral pharmaceutical intermediate synthesis research

Scalable chiral building block

Reported synthetic yield; established process routes

• [1] Lin, Y., West, A. H., & Cook, P. F. (2008). Potassium is an Activator of Homoisocitrate Dehydrogenase from Saccharomyces cerevisiae. Biochemistry, 47(40), 10809-10815. View Source
• [2] Plaut, G. W. E., & Sung, S. C. (1955). Substrate activity of structural analogs of isocitrate for isocitrate dehydrogenases. Journal of Biological Chemistry, 212(2), 893-901. View Source
• [3] Chen, R., Greer, A., & Dean, A. M. (2000). A highly specific monomeric isocitrate dehydrogenase from Corynebacterium glutamicum. Archives of Biochemistry and Biophysics, 383(2), 238-245. View Source
• [4] Oren, A., & Gurevich, P. (1995). Isocitrate lyase activity in halophilic archaea. FEMS Microbiology Letters, 130(1), 91-95. View Source
• [5] Moore, G. L., Stringham, R. W., Teager, D. S., & Yue, T. Y. (2017). Practical Synthesis of the Bicyclic Darunavir Side Chain: (3R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-3-ol from Monopotassium Isocitrate. Organic Process Research & Development, 21(1), 98-106. View Source